Cas no 845790-46-7 (5-(3,4-difluorophenyl)-5-oxopentanoic acid)
845790-46-7 structure
Product Name:5-(3,4-difluorophenyl)-5-oxopentanoic acid
CAS No:845790-46-7
MF:C11H10F2O3
MW:228.192110538483
CID:866922
PubChem ID:2758341
Update Time:2025-04-19
5-(3,4-difluorophenyl)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-difluorophenyl)-5-oxopentanoic acid
- 5-(3,4-Difluorophenyl)-5-oxovaleric acid
- AKOS009164799
- DTXSID10374284
- 845790-46-7
- 5-(3,4-Difluoro-phenyl)-5-oxo-pentanoic acid
- MFCD01320070
- 5-(3,4-Difluorophenyl)-5-oxovalericacid
-
- MDL： MFCD01320070
- Inchi： 1S/C11H10F2O3/c12-8-5-4-7(6-9(8)13)10(14)2-1-3-11(15)16/h4-6H,1-3H2,(H,15,16)
- InChI Key： AJFXSKMQZMJMNC-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(CCCC(=O)O)=O)F
Computed Properties
- Exact Mass: 228.06000
- Monoisotopic Mass: 228.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.314
- Boiling Point: 398.5°C at 760 mmHg
- Flash Point: 194.8°C
- Refractive Index: 1.508
- PSA: 54.37000
- LogP: 2.40240
5-(3,4-difluorophenyl)-5-oxopentanoic acid Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
5-(3,4-difluorophenyl)-5-oxopentanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
5-(3,4-difluorophenyl)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022977-1g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 95% | 1g |
￡327.00 | 2022-03-01 | |
| Fluorochem | 022977-5g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 95% | 5g |
￡981.00 | 2022-03-01 | |
| Fluorochem | 022977-25g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 95% | 25g |
￡2144.00 | 2022-03-01 | |
| A2B Chem LLC | AC36057-1g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AC36057-2g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AC36057-5g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650587-1g |
5-(3,4-Difluorophenyl)-5-oxopentanoic acid |
845790-46-7 | 98% | 1g |
￥5468.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650587-5g |
5-(3,4-Difluorophenyl)-5-oxopentanoic acid |
845790-46-7 | 98% | 5g |
￥15115.00 | 2024-07-28 | |
| Crysdot LLC | CD12025788-1g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 95+% | 1g |
$381 | 2024-07-24 | |
| Crysdot LLC | CD12025788-5g |
5-(3,4-Difluorophenyl)-5-oxovaleric acid |
845790-46-7 | 95+% | 5g |
$1401 | 2024-07-24 |
5-(3,4-difluorophenyl)-5-oxopentanoic acid Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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